Cas no 1361857-01-3 (C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine)

• Product Name: C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine
• CAS No: 1361857-01-3
• MF: C₁₃H₁₀Cl₂FN
• MW: 270.129604816437
• CID: 4993321
• Update Time: 2025-10-28

C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2',3'-dichloro-2-fluoro-biphenyl-4-yl)-methylamine
• C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine

• Inchi： 1S/C13H10Cl2FN/c14-11-3-1-2-10(13(11)15)9-5-4-8(7-17)6-12(9)16/h1-6H,7,17H2
• InChI Key： ZGWXHVWFZWEBDM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(CN)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 3.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine

Introduction to C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine (CAS No. 1361857-01-3)

C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine (CAS No. 1361857-01-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, offers a wide range of applications in the development of novel therapeutic agents and as a valuable intermediate in chemical synthesis.

The molecular formula of C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine is C₁₄H₁₁Cl₂F·NH₂, and its molecular weight is approximately 296.19 g/mol. The compound features a biphenyl core with specific substitutions, including two chlorine atoms and one fluorine atom, which confer unique chemical properties and reactivity profiles. These functional groups play a crucial role in determining the compound's biological activity and potential applications.

In recent years, C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways.

The biphenyl scaffold of C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine is known for its rigidity and planarity, which can enhance the compound's ability to interact with biological targets. The presence of chlorine and fluorine atoms further modulates the electronic properties and lipophilicity of the molecule, making it an attractive candidate for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

In addition to its potential as a therapeutic agent, C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine serves as a valuable building block in organic synthesis. Its reactivity and functional group compatibility make it suitable for various chemical transformations, including coupling reactions, substitution reactions, and functional group interconversions. These synthetic applications are crucial for the development of complex molecules with diverse biological activities.

The synthesis of C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine has been optimized through several methodologies reported in the literature. One common approach involves the coupling of 4-bromodichlorofluorobiphenyl with methylamine using palladium-catalyzed cross-coupling reactions. This method provides high yields and excellent purity, making it suitable for large-scale production.

The safety profile of C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine has also been evaluated in various studies. While the compound is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize any potential risks. Researchers should handle the compound with appropriate personal protective equipment (PPE) and work in well-ventilated areas to ensure safety.

In conclusion, C-(2',3'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine (CAS No. 1361857-01-3) is a promising compound with significant potential in both pharmaceutical research and organic synthesis. Its unique molecular structure and versatile reactivity make it an attractive candidate for developing novel therapeutic agents and advanced chemical intermediates. Ongoing research continues to explore its full range of applications and optimize its properties for various industrial and medical uses.